Cas no 887894-74-8 (methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887894-74-8
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 6416061
• PubChem ID: 3415794
• Update Time: 2025-11-06

methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-4,5,6,7-tetrahydro-2-[[2-(1-naphthalenyl)acetyl]amino]-, methyl ester
• methyl 6-acetyl-2-[2-(naphthalen-1-yl)acetamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• 887894-74-8
• methyl 6-acetyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• methyl 6-acetyl-2-(2-(naphthalen-1-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AB00673771-01
• AKOS024604592
• F1298-0694

• Inchi： 1S/C23H22N2O4S/c1-14(26)25-11-10-18-19(13-25)30-22(21(18)23(28)29-2)24-20(27)12-16-8-5-7-15-6-3-4-9-17(15)16/h3-9H,10-13H2,1-2H3,(H,24,27)
• InChI Key： VUSJHASHWUBVJR-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OC)=O)=C(NC(CC3=C4C(C=CC=C4)=CC=C3)=O)SC1=2

Computed Properties

• Exact Mass: 422.13
• Monoisotopic Mass: 422.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 738.7±60.0 °C(Predicted)
• pka: 12.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Overview of Methyl 6-Acetyl-2-2-(Naphthalen-1-yl)acetamido-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS No. 887894-74-8)

Methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 887894-74-8) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique thienopyridine core and naphthalene substituent, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its structural complexity and functional diversity make it a subject of interest for researchers exploring novel drug candidates and small-molecule inhibitors.

The compound's molecular framework combines a thieno[2,3-c]pyridine scaffold with an acetyl group and a naphthalen-1-yl moiety, enhancing its potential for interactions with biological targets. Recent studies highlight its relevance in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its pharmacological properties, aligning with the growing demand for targeted therapies in precision medicine.

In the context of organic synthesis, methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate exemplifies the convergence of multicomponent reactions and catalysis. Its synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted techniques, reflecting modern trends in green chemistry and atom economy. These methods not only improve yield but also reduce environmental impact, addressing the sustainability concerns prevalent in today's chemical industry.

The compound's physicochemical properties, such as solubility and stability, are critical for its application in drug formulation. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity and confirm its structure. As the pharmaceutical industry shifts toward high-throughput screening, the demand for reliable reference standards like this compound has surged, underscoring its commercial and scientific value.

Beyond its pharmaceutical applications, methyl 6-acetyl-2-2-(naphthalen-1-yl)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is also explored in material science. Its conjugated system and electron-rich architecture make it a candidate for organic semiconductors and photovoltaic materials. This dual utility aligns with the interdisciplinary approach driving innovations in bioelectronics and renewable energy technologies.

In summary, CAS No. 887894-74-8 represents a versatile and highly functionalized compound with broad implications across drug discovery, synthetic chemistry, and advanced materials. Its continued study promises to unlock new avenues for therapeutic development and technological advancement, making it a cornerstone of modern scientific inquiry.